Cas no 1020964-82-2 (N-1-(furan-2-yl)ethyl-2-methylaniline)

• Product Name: N-1-(furan-2-yl)ethyl-2-methylaniline
• CAS No: 1020964-82-2
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5205247
• PubChem ID: 43196667
• Update Time: 2026-03-06

N-1-(furan-2-yl)ethyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, α-methyl-N-(2-methylphenyl)-
• N-1-(furan-2-yl)ethyl-2-methylaniline

• Inchi： 1S/C13H15NO/c1-10-6-3-4-7-12(10)14-11(2)13-8-5-9-15-13/h3-9,11,14H,1-2H3
• InChI Key： KKJNFOYMKGSGIR-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1C)C(C1OC=CC=1)C

Additional information on N-1-(furan-2-yl)ethyl-2-methylaniline

Comprehensive Overview of N-1-(furan-2-yl)ethyl-2-methylaniline (CAS No. 1020964-82-2): Properties, Applications, and Industry Insights

N-1-(furan-2-yl)ethyl-2-methylaniline (CAS No. 1020964-82-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its furan and aniline moieties, offers a versatile platform for synthetic modifications, making it a valuable intermediate in research and industrial processes. Its CAS number 1020964-82-2 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global scientific communities.

The growing interest in N-1-(furan-2-yl)ethyl-2-methylaniline aligns with the broader trend of exploring heterocyclic compounds for their bioactivity and functional properties. Recent studies highlight its potential role in the development of novel therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory conditions. Researchers are also investigating its utility in catalysis and polymer chemistry, where its electron-rich aromatic system can facilitate innovative material designs. These applications resonate with current sustainability and green chemistry initiatives, as industries seek eco-friendly alternatives to traditional synthetic routes.

From a structural perspective, N-1-(furan-2-yl)ethyl-2-methylaniline combines a furan ring with a substituted aniline group, creating a hybrid scaffold that exhibits both lipophilic and electron-donating characteristics. This duality enhances its reactivity in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations or C-H functionalization. The compound's methylaniline component further contributes to its stability, making it suitable for high-temperature synthesis—a key consideration for industrial-scale production.

In the context of drug discovery, CAS No. 1020964-82-2 has emerged as a candidate for structure-activity relationship (SAR) studies. Its furan-ethyl linkage provides a conformational flexibility that is often sought after in small-molecule inhibitors. Recent publications have linked similar structures to kinase inhibition and GPCR modulation, addressing trending queries like "how to design selective enzyme inhibitors" or "role of heterocycles in medicinal chemistry." These connections underscore the compound's relevance in cutting-edge research.

Beyond pharmaceuticals, N-1-(furan-2-yl)ethyl-2-methylaniline finds niche applications in advanced material engineering. Its ability to act as a ligand or monomer has sparked interest in conductive polymers and organic electronics—areas dominating searches related to "next-gen flexible semiconductors." The compound's thermal stability and solubility profile make it compatible with solution-processing techniques, a hot topic in printed electronics forums.

Quality control and analytical characterization of 1020964-82-2 rely heavily on techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods are frequently discussed in online platforms where users inquire about "best practices for purity assessment of organic intermediates." The compound's distinct UV-Vis absorption properties also make it a candidate for sensor development, aligning with the surge in demand for chemical detection technologies.

As regulatory landscapes evolve, CAS No. 1020964-82-2 has been evaluated for compliance with REACH and FDA guidelines, addressing common concerns about "safety profiles of furan derivatives." Its classification as a non-hazardous substance under standard handling conditions has facilitated its adoption in academic laboratories and pilot-scale facilities. This safety aspect is crucial for researchers comparing alternative synthetic routes or evaluating process scalability.

The commercial availability of N-1-(furan-2-yl)ethyl-2-methylaniline through specialized chemical suppliers has expanded its accessibility. Procurement-related searches often include terms like "high-purity aniline derivatives" or "custom synthesis of furan-containing compounds," reflecting the market's demand for tailored solutions. Suppliers frequently highlight its batch-to-batch consistency—a critical factor for GMP applications.

Looking ahead, the trajectory for 1020964-82-2 points toward interdisciplinary innovations. Its intersection with computational chemistry (e.g., molecular docking studies) and flow chemistry setups exemplifies how traditional compounds adapt to modern methodologies. Forums discussing "automated synthesis platforms" or "AI-driven molecular design" increasingly reference such structurally adaptable intermediates, cementing their role in the future of industrial chemistry.